Microporous organic nanoparticles bearing tri-Zn macrocycles: heterogeneous catalysts for the conversion of biomass-derived furan esters to polymer platforms†
Journal of Materials Chemistry A Pub Date: 2023-10-20 DOI: 10.1039/D3TA04797K
Abstract
Biomass conversion to polymer platforms is presently a crucial issue that requires efficient catalysts. This work suggests a microporous organic polymer (MOP)-based multimetallic heterogeneous Lewis acid catalyst for the synthesis of biomass-derived polymer platforms. MOP nanoparticles bearing tri-Zn macrocycles (MOPN-TZnM) were prepared by the Sonogashira–Hagihara coupling of a predesigned building block bearing tri-Zn macrocyclic moieties with tetra(4-ethynylphenyl)methane. The MOPN-TZnM showed excellent catalytic performance in the transesterification of biomass-derived dimethyl furan-2,5-dicarboxylate with diols to furan-based diols that can be utilized as polymer platforms of polyurethanes.
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